N',3,5-trimethyl-N-[3-(trifluoromethyl)phenyl]benzenecarboximidamide

• IUPAC Name: N',3,5-trimethyl-N-[3-(trifluoromethyl)phenyl]benzenecarboximidamide
• InChI: InChI=1S/C17H17F3N2/c1-11-7-12(2)9-13(8-11)16(21-3)22-15-6-4-5-14(10-15)17(18,19)20/h4-10H,1-3H3,(H,21,22)
• InChI Key: ZAYTYRGLUZPFRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=NC)NC2=CC=CC(=C2)C(F)(F)F)C
• Molecular Formula: C17H17F3N2
• Molecular Weight: 306.32 g/mol

Description

N',3,5-trimethyl-N-[3-(trifluoromethyl)phenyl]benzenecarboximidamide, also known as TFB-TMI, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. TFB-TMI is a type of carboximidamide that has been synthesized through a multi-step process involving various reagents and catalysts.

Scientific Research Applications

Supramolecular Chemistry and Nanotechnology Applications

Benzene-1,3,5-tricarboxamides (BTAs), similar in structure to the compound of interest, have been extensively researched for their role in supramolecular chemistry. These compounds are known for their simple structure, ease of accessibility, and detailed understanding of their supramolecular self-assembly behavior. This has led to their full utilization in applications ranging from nanotechnology to polymer processing and biomedical applications. The self-assembly of BTAs into one-dimensional, nanometer-sized rod-like structures stabilized by threefold H-bonding exemplifies their utility in creating highly ordered molecular assemblies, with emerging commercial applications hinting at a promising future for this versatile building block (Cantekin, de Greef, & Palmans, 2012).

Anticancer and Antimicrobial Agents

The review of heterocyclic compounds bearing the triazine scaffold, which shares structural similarities with the target compound, highlighted their significance in medicinal chemistry. These compounds have been synthesized and evaluated for a wide spectrum of biological activities, including antibacterial, antifungal, anti-cancer, antiviral, and antimalarial properties, among others. This underscores the potential of such structures in the development of future drugs, suggesting that the core moiety of our compound of interest could similarly be explored for its pharmacological activities (Verma, Sinha, & Bansal, 2019).

Environmental and Ecological Studies

Benzophenone-3 (BP-3), a compound related to the aromatic ketone family, has been extensively studied for its widespread use in sunscreens and potential impact on aquatic ecosystems. Although structurally different, the ecological and environmental research surrounding BP-3 provides a framework for understanding how related compounds might interact with environmental systems. Such studies highlight the importance of assessing the ecological risks associated with the release of chemical compounds into the environment, suggesting areas where the compound of interest could be evaluated for its environmental footprint (Kim & Choi, 2014).